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Compound of Interest

Compound Name: Lupanine perchlorate

Cat. No.: B1675495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions,

and relevant biological information for lupanine perchlorate. The information is intended to

support researchers, scientists, and drug development professionals in the safe and effective

use of this compound in a laboratory setting.

Chemical and Physical Properties
Lupanine perchlorate is the perchlorate salt of lupanine, a quinolizidine alkaloid found in

plants of the Lupinus genus.[1][2] It is provided as a solid and is intended for research use only.

[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1675495?utm_src=pdf-interest
https://www.benchchem.com/product/b1675495?utm_src=pdf-body
https://www.benchchem.com/product/b1675495?utm_src=pdf-body
https://www.caymanchem.com/product/31241/(%2B)-lupanine-(perchlorate)
https://www.glpbio.com/de/lupanine-perchlorate.html
https://cdn.caymanchem.com/cdn/msds/31241m.pdf
https://www.sapphire-usa.com/product/NS0000392135/(+)-lupanine-(perchlorate)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Reference(s)

CAS Number 7400-11-5 [2][3]

Molecular Formula C₁₅H₂₄N₂O • HClO₄ [1]

Formula Weight 348.8 g/mol [1][2]

Purity ≥95% [1][4]

Appearance Solid [1]

Solubility

DMSO: slightly soluble

(requires heating and

sonication), Methanol: slightly

soluble

[1][2]

Storage Store at -20°C [1][2]

Stability
≥ 4 years (when stored as

recommended)
[1]

Safety and Hazard Information
Lupanine perchlorate is classified as harmful if swallowed.[3] The toxicological properties are

primarily attributed to the lupanine moiety, while the perchlorate anion introduces oxidizing

hazards.

GHS Hazard Classification
Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity - Oral,

Category 4
Warning

H302: Harmful if

swallowed

Source: Cayman Chemical Safety Data Sheet[3]

Toxicological Data
Specific LD50 data for lupanine perchlorate is not readily available. However, data for

lupanine and related compounds provide an indication of its potential toxicity. It is important to
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note that toxicity can vary between species.[5]

Compound
Route of
Administration

Species LD50 Reference(s)

Lupanine Oral Rat 1464 mg/kg [6]

Lupanine Intraperitoneal Mouse 100-300 mg/kg [7][8]

Lupanine Oral Mouse 175-700 mg/kg [7][8]

Sparteine

(related alkaloid)
Intraperitoneal Mouse 30-42 mg/kg [8]

Sparteine

(related alkaloid)
Oral Mouse 40-480 mg/kg [8]

Symptoms of acute toxicity from quinolizidine alkaloids include neurological effects such as

loss of motor coordination and muscular control.[8]

Handling Precautions
Due to the dual hazards of lupanine toxicity and the oxidizing nature of the perchlorate ion,

stringent safety measures are required during handling.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[9]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., natural rubber, neoprene,

PVC, nitrile).[9][10]

Skin and Body Protection: Wear a flame-resistant lab coat with long sleeves, long pants, and

closed-toe shoes. An additional chemical apron is recommended.[9][10]

Engineering Controls:

All work with lupanine perchlorate should be conducted in a certified chemical fume hood.

[10]
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For procedures involving heating, a specially designed perchloric acid fume hood with a

wash-down system is required to prevent the accumulation of explosive perchlorate salts in

the ductwork.[9][11]

Safe Handling Practices:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Avoid contact with organic materials, strong dehydrating agents, and heat, as this can lead to

the formation of explosive mixtures.[11][12]

Store in its original container in a cool, dry, well-ventilated area away from incompatible

materials.[9]

Spill and Waste Disposal:

In case of a spill, neutralize with sodium bicarbonate or another suitable inorganic acid

neutralizer. Do not use combustible materials like paper towels for cleanup.[11][13]

Dispose of waste in accordance with local, regional, and national regulations.[3]

Experimental Protocols & Workflows
While specific, detailed experimental protocols for lupanine perchlorate are proprietary to

individual research labs, a general workflow for an in vitro experiment can be outlined.

General In Vitro Experimental Workflow
The following diagram illustrates a logical workflow for conducting an in vitro experiment with

lupanine perchlorate, from stock solution preparation to data analysis.
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Caption: General workflow for an in vitro experiment using lupanine perchlorate.
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Biological Activity and Signaling Pathways
Lupanine exhibits a range of biological activities, primarily through its interaction with

components of the nervous and endocrine systems.

Known Mechanisms of Action:
Cholinergic System: Lupanine can act as a reversible inhibitor of acetylcholinesterase and

has an affinity for both muscarinic and nicotinic acetylcholine receptors.[14]

Insulin Secretion: Lupanine potentiates glucose-stimulated insulin release by directly

inhibiting ATP-dependent potassium (KATP) channels in pancreatic beta cells.[15][16][17]

Signaling Pathway of Lupanine-Induced Insulin
Secretion
The following diagram illustrates the proposed signaling pathway for lupanine's effect on insulin

secretion in pancreatic beta cells.

Pancreatic Beta Cell

Lupanine KATP Channelinhibits Membrane
Depolarization

leads to Voltage-gated
Ca²⁺ Channel

activates Ca²⁺ Influxmediates Insulin Vesiclestriggers fusion Insulin Secretionresults in

Click to download full resolution via product page

Caption: Proposed signaling pathway of lupanine-induced insulin secretion.

This guide is intended to provide a comprehensive overview of the safe handling and use of

lupanine perchlorate. It is imperative that all laboratory personnel consult the most up-to-date

Safety Data Sheet (SDS) from their supplier and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

